Cas no 1132709-15-9 ((1R,2R)-Bortezomib)

(1R,2R)-Bortezomib structure
Product Name:(1R,2R)-Bortezomib
CAS No:1132709-15-9
Molecular Formula:C19H25BN4O4
Molecular Weight:384.2372
CID:1030966
PubChem ID:59476170
(1R,2R)-Bortezomib Properties
Names and Identifiers
-
- ((R)-3-Methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid
- (1R,2R)-Bortezomib
- [(1R)-3-methyl-1-[[(2R)-3-phenyl-2-(pyrazine-2-carbonylamino)propanoyl]amino]butyl]boronic acid
- Bortezomib Impurity H
- N-[(1R)-1-Borono-3-methylbutyl]-Nalpha-(pyrazine-2-carbonyl)-D-phenylalaninamide
- Boronic acid, B-[(1R)-3-methyl-1-[[(2R)-1-oxo-3-phenyl-2-[(2-pyrazinylcarbonyl)amino]propyl]amino]butyl]-; B-[(1R)-3-Methyl-1-[[(2R)-1-oxo-3-phenyl-2-[(2-pyrazinylcarbonyl)amino]propyl]amino]butyl]boronic acid; bortezomib diastereomer (R,R) (USP); bortezomib related compound A (USP)
- PD194091
- BDBM50571512
- GXJABQQUPOEUTA-WBVHZDCISA-N
- SCHEMBL8049740
- Bortezomib Impurity (R,R-Isomer)
- AKOS016844849
- ((R)-3-Methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronicacid
- 1132709-15-9
- (1R,2R)-Bortezomib (>85%)
- CHEMBL4858320
- DTXSID10732163
-
- MDL: MFCD26940312
- InChIKey: GXJABQQUPOEUTA-WBVHZDCISA-N
- Inchi: InChI=1S/C19H25BN4O4/c1-13(2)10-17(20(27)28)24-18(25)15(11-14-6-4-3-5-7-14)23-19(26)16-12-21-8-9-22-16/h3-9,12-13,15,17,27-28H,10-11H2,1-2H3,(H,23,26)(H,24,25)/t15-,17+/m1/s1
- SMILES: CC(C[C@H](NC([C@H](NC(C1=CN=CC=N1)=O)CC2=CC=CC=C2)=O)B(O)O)C
Computed Properties
- Exact Mass: 384.1968855g/mol
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Rotatable Bond Count: 11
- Monoisotopic Mass: 384.1968855g/mol
- Heavy Atom Count: 28
- Complexity: 500
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Topological Polar Surface Area: 124Ų
(1R,2R)-Bortezomib Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AE15492-25mg |
((R)-3-Methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid |
1132709-15-9 | 98% by HPLC | 25mg |
$962.00 | 2024-04-20 | |
Aaron | AR008XG0-25mg |
((R)-3-Methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid |
1132709-15-9 | 97% | 25mg |
$279.00 | ||
Alichem | A099002165-1g |
((R)-3-Methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid |
1132709-15-9 | 95% | 1g |
$2695.00 | 2023-09-04 | |
Chemenu | CM137042-1g |
((R)-3-methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid |
1132709-15-9 | 95%+ | 1g |
$2989 | 2021-08-05 | |
Crysdot LLC | CD11348857-1g |
((R)-3-Methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid |
1132709-15-9 | 95+% | 1g |
$2450 | 2024-07-18 | |
TRC | B675705-5mg |
(1R,2R)-Bortezomib |
1132709-15-9 | 5mg |
$ 198.00 | 2023-09-08 | ||
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD254899-1g |
((R)-3-Methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid |
1132709-15-9 | 98+% | 1g |
¥7273.0 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-503929-5 mg |
(1R,2R)-Bortezomib, |
1132709-15-9 | 5mg |
¥2,708.00 | 2023-07-11 |
(1R,2R)-Bortezomib Suppliers
Hubei Yangxin Pharmaceutical Technology Co., Ltd
(CAS:1132709-15-9)
MR./MRS.:YANG YI PENG
Phone:15374527030
Email:2853117762@qq.com
Artis.bioche
(CAS:1132709-15-9)
MR./MRS.:QIAN JING LI ( WEI XIN TONG HAO )
Phone:18108108965
Email:3003803754@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:1132709-15-9)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
(1R,2R)-Bortezomib Related Literature
-
Ratan W. Jadhav,Rahul V. Hangarge,Kerba Shivaji More,Jing-Yu Chen,Lathe A. Jones,Richard A. Evans,Jing-Liang Li,Sheshanath V. Bhosale Mater. Chem. Front., 2020,4, 2176-2183
-
Yamile A. Mennah-Govela,Hongchang Cai,Joseph Chu,Kaela Kim,Mycalia-Keila Maborang,Weiyi Sun Food Funct., 2020,11, 2255-2267
-
Shangyong Zhao,Weiran Song J. Anal. At. Spectrom., 2021,36, 1704-1711
-
James E. Beddow,Stephen G. Davies,Andrew D. Smith,Angela J. Russell Chem. Commun., 2004, 2778-2779
-
Min Liu,You Xu,Songliang Liu,Shuli Yin,Mengying Liu,Ziqiang Wang,Xiaonian Li,Liang Wang,Hongjing Wang J. Mater. Chem. A, 2021,9, 5026-5032
-
Georgios Velkos,Wei Yang,Yang-Rong Yao,XinYe Liu,Bernd Büchner,Stanislav M. Avdoshenko,Ning Chen,Alexey A. Popov Chem. Sci., 2020,11, 4766-4772
-
Kazuya Imamura,Shin-ichi Iwasaki,Tsuyoshi Maeda,Keiji Hashimoto,Bunsho Ohtani,Hiroshi Kominami Phys. Chem. Chem. Phys., 2011,13, 5114-5119
-
Shinichi Enami,Michael R. Hoffmann,Agustín J. Colussi Phys. Chem. Chem. Phys., 2016,18, 31505-31512
-
Noelia Losada-Garcia,M. Manuel B. Marques,Jose M. Palomo Nanoscale Adv., 2023,5, 513-521
Recommended suppliers
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
(CAS:1132709-15-9)Bortezomib Impurity 6

Purity:99%
Quantity:100mg
Price($):